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Compound of Interest

Compound Name: Tert-butyl 7-hydroxyheptanoate

Cat. No.: B1465209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data, handling

protocols, and relevant chemical properties of tert-butyl 7-hydroxyheptanoate. The

information is intended to support its safe and effective use in research and development,

particularly in its role as a versatile linker molecule in the synthesis of complex chemical entities

such as Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

Chemical Identity and Properties
Tert-butyl 7-hydroxyheptanoate is an aliphatic linker molecule characterized by a hydroxyl

group and a tert-butyl ester. This bifunctional nature allows for sequential or orthogonal

chemical modifications. The terminal hydroxyl group serves as a handle for derivatization or

conjugation, while the tert-butyl ester protects the carboxylic acid, which can be deprotected

under acidic conditions for subsequent reactions.[1]

Table 1: Physical and Chemical Properties of tert-Butyl 7-Hydroxyheptanoate
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Property Value Source

Chemical Formula C₁₁H₂₂O₃ BroadPharm, Sigma-Aldrich[2]

Molecular Weight 202.29 g/mol Sigma-Aldrich

CAS Number 86013-78-7 BroadPharm, Sigma-Aldrich[2]

Physical Form Liquid Sigma-Aldrich

Boiling Point Data not available BLD Pharm[3]

Melting Point Not applicable Sigma-Aldrich

Density Data not available

Solubility Data not available

Purity Typically ≥95% Sigma-Aldrich

Safety and Hazard Information
Tert-butyl 7-hydroxyheptanoate is classified as a hazardous substance. The primary hazards

are associated with irritation to the skin, eyes, and respiratory system. All handling should be

conducted in a well-ventilated area, preferably a chemical fume hood, with appropriate

personal protective equipment.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Hazard Pictogram
GHS07 (Exclamation

Mark)
Sigma-Aldrich

Signal Word Warning Sigma-Aldrich

Hazard Statements H315 Causes skin irritation. Sigma-Aldrich

H319
Causes serious eye

irritation.
Sigma-Aldrich

H335
May cause respiratory

irritation.
Sigma-Aldrich

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

BLD Pharm[3]

P264
Wash skin thoroughly

after handling.
BLD Pharm[3]

P280

Wear protective

gloves/eye

protection/face

protection.

BLD Pharm[3]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

BLD Pharm[3]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

BLD Pharm[3]

P337+P313

If eye irritation

persists: Get medical

advice/attention.

BLD Pharm[3]
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Table 3: Toxicological Data

Test Result

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Note: Specific toxicological data such as LD50 and LC50 values are not readily available in

published literature or safety data sheets. Standard precautions for handling irritant chemicals

should be strictly followed.

Handling, Storage, and Disposal
Proper handling and storage are crucial to maintain the integrity of tert-butyl 7-
hydroxyheptanoate and to ensure the safety of laboratory personnel.

Table 4: Handling and Storage Recommendations

Parameter Recommendation Source

Storage Temperature
Recommended: 2-8°C or

-20°C for long-term storage.
Sigma-Aldrich, BroadPharm[1]

Storage Conditions

Store in a tightly sealed

container in a dry, well-

ventilated place.

BLD Pharm[3]

Incompatible Materials Strong oxidizing agents.

Disposal

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations.

BLD Pharm[3]

Experimental Protocols and Applications
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Tert-butyl 7-hydroxyheptanoate is primarily used as a linker in organic synthesis. The

following is a generalized experimental protocol for its use.

General Protocol for Amide Coupling using the
Carboxylic Acid Moiety (Post-Deprotection)

Deprotection of the tert-Butyl Ester:

Dissolve tert-butyl 7-hydroxyheptanoate in a suitable solvent (e.g., dichloromethane).

Add an excess of a strong acid, such as trifluoroacetic acid (TFA), and stir at room

temperature.

Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Upon completion, remove the solvent and excess acid under reduced pressure to yield 7-

hydroxyheptanoic acid.

Amide Bond Formation:

Dissolve the resulting 7-hydroxyheptanoic acid in an appropriate aprotic solvent (e.g.,

dimethylformamide or dichloromethane).

Add an amine, a coupling agent (e.g., HATU, HBTU), and a non-nucleophilic base (e.g.,

diisopropylethylamine).

Stir the reaction mixture at room temperature until completion.

Work up the reaction by washing with aqueous solutions to remove byproducts and purify

the desired amide product, typically by column chromatography.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of tert-butyl 7-
hydroxyheptanoate, from receipt to disposal.
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Preparation and Handling

Experimental Use

Post-Experiment Emergency Procedures

Receive and Verify Chemical

Store at Recommended Temperature
(2-8°C or -20°C)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Chemical Fume Hood

Conduct Chemical Reaction

Monitor for Spills or Exposure

Quench and Work-up Reaction Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 min

Inhalation:
Move to fresh air

Segregate Waste

Dispose of Waste According
to Regulations

Seek Medical Attention

Click to download full resolution via product page
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Caption: Workflow for Safe Handling and Emergency Response for tert-Butyl 7-
Hydroxyheptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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